Cas no 529502-50-9 (1,2-Dibromo-4,5-diiodobenzene)

• Product Name: 1,2-Dibromo-4,5-diiodobenzene
• CAS No: 529502-50-9
• MF: C₆H₂Br₂I₂
• MW: 487.697024822235
• MDL: MFCD28968957
• CID: 358405
• PubChem ID: 11420392
• Update Time: 2025-11-02

1,2-Dibromo-4,5-diiodobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-dibromo-4,5-diiodo-
• 1,2-Dibromo-4,5-diiodobenzene
• GGTSNVFGCBCDCG-UHFFFAOYSA-N
• DTXSID10465303
• MFCD28968957
• AKOS025296154
• T71008
• SY234708
• D5433
• SCHEMBL734615
• AMY023
• 529502-50-9
• CS-0138341

• MDL： MFCD28968957
• Inchi： 1S/C6H2Br2I2/c7-3-1-5(9)6(10)2-4(3)8/h1-2H
• InChI Key： GGTSNVFGCBCDCG-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1I)Br)Br

Computed Properties

• Exact Mass: 485.66026
• Monoisotopic Mass: 485.66127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.6

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 1,2-Dibromo-4,5-diiodobenzene

1,2-Dibromo-4,5-diiodobenzene (CAS No. 529502-50-9): Properties, Applications, and Market Insights

1,2-Dibromo-4,5-diiodobenzene (CAS No. 529502-50-9) is a halogenated aromatic compound with significant applications in organic synthesis and material science. This compound, characterized by its unique molecular structure, has garnered attention in recent years due to its versatile reactivity and potential in advanced chemical processes. Researchers and industries are increasingly exploring its utility in pharmaceutical intermediates, organic electronics, and catalysis.

The molecular formula of 1,2-Dibromo-4,5-diiodobenzene is C₆H₂Br₂I₂, and it features two bromine atoms and two iodine atoms attached to a benzene ring. This arrangement imparts distinct electronic properties, making it a valuable building block for cross-coupling reactions and polymer synthesis. The compound's high halogen content also contributes to its stability and reactivity, which are critical for applications in high-performance materials.

One of the most notable applications of 1,2-Dibromo-4,5-diiodobenzene is in the field of organic light-emitting diodes (OLEDs). With the growing demand for energy-efficient display technologies, researchers are investigating halogenated benzene derivatives as potential candidates for electron-transport materials. The compound's ability to facilitate charge transfer makes it a promising component in next-generation optoelectronic devices.

In addition to its role in electronics, 1,2-Dibromo-4,5-diiodobenzene is also explored in medicinal chemistry. Its halogen-rich structure allows for selective functionalization, enabling the synthesis of complex molecules with potential therapeutic benefits. Recent studies have highlighted its use in the development of antiviral agents and anticancer compounds, aligning with the global focus on innovative drug discovery.

The market for 1,2-Dibromo-4,5-diiodobenzene is expected to grow steadily, driven by advancements in sustainable chemistry and green synthesis. As industries shift toward environmentally friendly processes, the demand for efficient and recyclable halogenated compounds is on the rise. This trend is further supported by the increasing adoption of circular economy principles in chemical manufacturing.

From a synthetic perspective, 1,2-Dibromo-4,5-diiodobenzene is often prepared through halogenation reactions of benzene derivatives. The process typically involves the use of halogenating agents under controlled conditions to ensure high purity and yield. Researchers are also investigating catalytic methods to improve the efficiency of these reactions, reducing waste and energy consumption.

Safety and handling of 1,2-Dibromo-4,5-diiodobenzene require adherence to standard laboratory protocols. While the compound is not classified as hazardous under normal conditions, proper storage and disposal practices are essential to minimize environmental impact. This aligns with the broader industry emphasis on responsible chemical management and sustainability.

In conclusion, 1,2-Dibromo-4,5-diiodobenzene (CAS No. 529502-50-9) is a versatile and valuable compound with wide-ranging applications in advanced materials, pharmaceuticals, and electronics. Its unique properties and reactivity make it a subject of ongoing research, particularly in the context of green chemistry and sustainable innovation. As the chemical industry evolves, this compound is poised to play a pivotal role in shaping future technologies.